Cas no 1638763-46-8 (Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate)

• Product Name: Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate
• CAS No: 1638763-46-8
• MF: C₁₀H₆BrF₂NO₂
• MW: 290.060948848724
• MDL: MFCD27987758
• CID: 3164510
• PubChem ID: 118796250
• Update Time: 2025-05-24

Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 5-bromo-4,6-difluoro-, methyl ester
• MFCD27987758
• AS-53250
• methyl5-bromo-4,6-difluoro-1H-indole-3-carboxylate
• SY270296
• 1638763-46-8
• P16246
• SB15090
• CS-0048996
• AKOS028113519

• MDL： MFCD27987758
• Inchi： 1S/C10H6BrF2NO2/c1-16-10(15)4-3-14-6-2-5(12)8(11)9(13)7(4)6/h2-3,14H,1H3
• InChI Key： MOUSARQORXOTFT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1F)C(C(=O)OC)=CN2)F

Computed Properties

• Exact Mass: 288.95500g/mol
• Monoisotopic Mass: 288.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate

Comprehensive Overview of Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate (CAS No. 1638763-46-8)

Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate (CAS No. 1638763-46-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of bromine and fluorine substituents in its structure enhances its reactivity, making it a valuable intermediate for the development of novel therapeutic agents.

In recent years, the demand for fluorinated indole derivatives has surged due to their potential in targeting central nervous system (CNS) disorders and cancer therapies. Researchers are particularly interested in how the 5-bromo-4,6-difluoro substitution pattern influences the compound's binding affinity to specific enzymes or receptors. This has led to a spike in searches for "Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate synthesis" and "CAS 1638763-46-8 applications" across academic and industrial databases.

The compound's carboxylate ester functionality further expands its utility in medicinal chemistry. Esters are often used as prodrugs, which can improve the bioavailability of active pharmaceutical ingredients (APIs). This aligns with the growing trend of "prodrug design strategies" and "ester hydrolysis in drug delivery," topics frequently explored in modern pharmacology. Additionally, the indole core is a common motif in natural products, linking this compound to broader discussions about "bioactive heterocycles" and "structure-activity relationships (SAR)."

From a synthetic perspective, Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate serves as a versatile building block for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug candidates, a topic often searched under "C-C bond formation techniques." The compound's halogenated nature also makes it a candidate for click chemistry applications, a hot topic in "bioconjugation methods."

Environmental and regulatory considerations are another area of interest. While the compound itself is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste and energy consumption. Queries like "sustainable indole synthesis" reflect the industry's shift toward eco-friendly practices. Furthermore, the fluorine atoms in its structure contribute to its metabolic stability, a key factor in "drug half-life optimization" discussions.

In summary, Methyl 5-bromo-4,6-difluoro-1H-indole-3-carboxylate (CAS No. 1638763-46-8) is a multifaceted compound with broad implications in drug development and material science. Its unique structural features and reactivity profile position it at the intersection of cutting-edge research and industrial innovation, addressing contemporary challenges in precision medicine and sustainable chemistry.